Cas no 40268-70-0 (1,3,5-Triazine-2(1H)-thione)

• Product Name: 1,3,5-Triazine-2(1H)-thione
• CAS No: 40268-70-0
• MF: C₃H₃N₃S
• MW: 113.141018152237
• CID: 2826029
• PubChem ID: 13505089
• Update Time: 2025-04-21

1,3,5-Triazine-2(1H)-thione Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2(1H)-thione
• 40268-70-0
• DTXSID10542486
• mercapto-sym-triazine
• 1,3,5-triazine-2-thione
• SCHEMBL277868
• AKOS006358727
• SCHEMBL25334935
• DTXCID60493272

• Inchi： 1S/C3H3N3S/c7-3-5-1-4-2-6-3/h1-2H,(H,4,5,6,7)
• InChI Key： RBYFKCAAFQIZAQ-UHFFFAOYSA-N
• SMILES： S=C1N=CN=CN1

Computed Properties

• Exact Mass: 113.00476828Da
• Monoisotopic Mass: 113.00476828Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 68.8Ų